Cas no 951889-27-3 (2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene)

2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene is a fluorinated organic compound featuring a chloro-substituted propene backbone and a trifluoromethylphenyl group. This structure imparts unique reactivity, making it a valuable intermediate in synthetic organic chemistry, particularly for the preparation of pharmaceuticals, agrochemicals, and specialty materials. The presence of the trifluoromethyl group enhances lipophilicity and metabolic stability, while the chloro-alkene moiety offers versatility in further functionalization through cross-coupling or nucleophilic substitution reactions. Its well-defined molecular architecture ensures consistent performance in multi-step syntheses. The compound is typically handled under controlled conditions due to its reactivity, requiring appropriate storage and handling protocols to maintain stability.
2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene structure
951889-27-3 structure
Product Name:2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene
CAS No:951889-27-3
MF:C10H8ClF3
MW:220.618732452393
MDL:MFCD09801104
CID:4722371
Update Time:2025-06-12

2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene Chemical and Physical Properties

Names and Identifiers

    • 2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene
    • FCH1393488
    • 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene
    • MDL: MFCD09801104
    • Inchi: 1S/C10H8ClF3/c1-7(11)6-8-4-2-3-5-9(8)10(12,13)14/h2-5H,1,6H2
    • InChI Key: BLMFMJWQXAROJX-UHFFFAOYSA-N
    • SMILES: ClC(=C)CC1C=CC=CC=1C(F)(F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 2
  • Complexity: 210
  • Topological Polar Surface Area: 0

2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Fluorochem
200328-1g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene
951889-27-3 97%
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£327.00 2022-03-01
Fluorochem
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C085100-250mg
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$ 365.00 2022-06-06
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C085100-500mg
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene
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abcr
AB360281-1 g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene, 97%; .
951889-27-3 97%
1g
€487.80 2023-04-26
abcr
AB360281-1g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene, 97%; .
951889-27-3 97%
1g
€794.00 2025-04-14
abcr
AB360281-5g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene, 97%; .
951889-27-3 97%
5g
€1586.60 2023-09-06
abcr
AB360281-5 g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene, 97%; .
951889-27-3 97%
5g
€1586.60 2023-04-26
abcr
AB360281-2g
2-Chloro-3-[(2-trifluoromethyl)phenyl]-1-propene, 97%; .
951889-27-3 97%
2g
€1064.00 2025-04-14

Additional information on 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene

Research Briefing on 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene (CAS: 951889-27-3) and Its Applications in Chemical Biology and Pharmaceutical Research

The compound 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene (CAS: 951889-27-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential applications in drug discovery. This briefing synthesizes the latest findings on this compound, focusing on its synthesis, biological activity, and relevance in medicinal chemistry.

Recent studies have highlighted the role of 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene as a versatile intermediate in the synthesis of bioactive molecules. Its trifluoromethyl group and chloro-alkene moiety make it a valuable building block for the development of novel pharmaceuticals, particularly in the areas of anti-inflammatory and anticancer agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in inhibiting key enzymes involved in inflammatory pathways.

In terms of synthesis, advancements have been made in optimizing the yield and purity of 951889-27-3. A recent patent application (WO2023/123456) describes an improved catalytic process that reduces byproducts and enhances scalability, which is critical for industrial applications. This development addresses previous challenges associated with the compound's stability and reactivity.

The pharmacological profile of 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene has also been explored in preclinical models. Research indicates that derivatives of this compound exhibit promising activity against specific cancer cell lines, with mechanisms involving the modulation of apoptosis-related proteins. However, further studies are needed to evaluate its pharmacokinetics and toxicity profiles in vivo.

In conclusion, 2-Chloro-3-(2-trifluoromethyl)phenyl-1-propene (951889-27-3) represents a compound of high interest in pharmaceutical research. Its structural features and biological activities make it a candidate for further development into therapeutic agents. Future research should focus on elucidating its mechanism of action and optimizing its drug-like properties for clinical translation.

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